molecular formula C13H9ClN2O B8477377 5-Chloromethyl-3-naphthalen-2-yl-[1,2,4]oxadiazole

5-Chloromethyl-3-naphthalen-2-yl-[1,2,4]oxadiazole

Cat. No.: B8477377
M. Wt: 244.67 g/mol
InChI Key: BLCBMSIPXHMLSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloromethyl-3-naphthalen-2-yl-[1,2,4]oxadiazole is a useful research compound. Its molecular formula is C13H9ClN2O and its molecular weight is 244.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H9ClN2O

Molecular Weight

244.67 g/mol

IUPAC Name

5-(chloromethyl)-3-naphthalen-2-yl-1,2,4-oxadiazole

InChI

InChI=1S/C13H9ClN2O/c14-8-12-15-13(16-17-12)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2

InChI Key

BLCBMSIPXHMLSA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C=C(C=CC2=C1)C3=NOC(=N3)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N-Hydroxy-naphthalene-2-carboxamidine (364 mg, 1.95 mmol) in dichloroethane (6 mL) and DIEA (683 μL, 3.91 mmol) was treated with a solution of chloroacetyl chloride (157 μL, 2.350 mmol) in dichloroethane (2 mL) which was added dropwise to the reaction vessel at room temperature. After the addition, the reaction mixture was heated at 50° C. for 4 hours. The reaction mixture was then concentrated to dryness and redissolved in dichloromethane. The organic layer was washed with saturated aqueous NaHCO3 and brine, respectively. The organic layer was dried over anhydrous Na2SO4, concentrated onto silica gel and purified by flash chromatography (0-50% ethyl acetate/hexanes gradient) to afford the required intermediate, 5-chloromethyl-3-naphthalen-2-yl-[1,2,4]oxadiazole (102 mg).
Quantity
364 mg
Type
reactant
Reaction Step One
Name
Quantity
683 μL
Type
reactant
Reaction Step One
Quantity
157 μL
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One

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